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Compound of Interest

Compound Name: 2-Chloro-5-(methylthio)pyrimidine

CAS No.: 115581-36-7

Cat. No.: B2945845

Get Quote

Technical Monograph: Physicochemical Profiling of 2-Chloro-5-(methylthio)pyrimidine

Introduction: The "Warhead" and the "Tail"
In the landscape of medicinal chemistry, 2-Chloro-5-(methylthio)pyrimidine (CAS: 115581-

36-7) represents a high-value scaffold, distinguished by its bifunctional reactivity.[1] Unlike

generic pyrimidines, this molecule possesses a distinct "push-pull" architecture:

The Warhead (C-2 Position): The chlorine atom at the 2-position is highly activated for

Nucleophilic Aromatic Substitution (SNAr), serving as the primary attachment point for

pharmacophores.[1][2]

The Tail (C-5 Position): The methylthio group acts as a lipophilic anchor or a metabolic

toggle.[1][2] It can be retained to boost permeability or oxidized to a sulfoxide/sulfone to

dramatically alter the electronic landscape of the ring.[2]

This guide provides a rigorous analysis of its physicochemical properties, synthesis logic, and

handling protocols, designed for researchers requiring high-purity integration of this

intermediate.[2]
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Part 1: Fundamental Physicochemical Constants
The following data aggregates experimental values and high-confidence predictive models

calibrated for pyrimidine derivatives.

Property Value / Range Technical Insight

CAS Number 115581-36-7

Distinct from isomers 5-Cl-2-

SMe (38275-42-2) and 4-Cl-2-

SMe (49844-90-8).[1]

Molecular Formula C₅H₅ClN₂S MW: 160.62 g/mol

Appearance Off-white to yellow solid
Low-melting solid; tends to oil

out if impure.[1]

Melting Point 50 – 55 °C (Est.)[2]

Note: Often handled as a melt

or solution in process

chemistry.[1][2]

Boiling Point ~308 °C (Predicted)
Decomposition likely precedes

boiling at atm pressure.[2]

Density 1.37 ± 0.1 g/cm³
High density typical of

halogenated heterocycles.[2]

LogP (Oct/Water) 1.8 – 2.1

Moderate lipophilicity;

favorable for membrane

permeability.[2]

pKa (Conjugate Acid) ~ -1.78

Very weakly basic due to

electron-withdrawing Cl and

inductive S effects.[1][2]

Solubility DCM, THF, EtOAc, DMSO

Poor water solubility.[2] Stable

in non-nucleophilic organic

solvents.[1][2]

Part 2: Structural Characterization & Validation
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Identity confirmation is critical due to the prevalence of regioisomers.[2] The symmetry of the

2,5-substitution pattern yields a definitive NMR signature.[1][2]

1H NMR Signature (CDCl₃, 500 MHz)
δ 8.49 (s, 2H): The protons at C-4 and C-6 are chemically equivalent due to the C2-C5 axis

of symmetry.[1] This singlet is the diagnostic peak.[1][2] (Isomers like 4-Cl-2-SMe would

show two doublets).[1]

δ 2.54 (s, 3H): The methylthio group appears as a sharp singlet.[2]

Mass Spectrometry (EI/ESI)
Parent Ion [M]+: 160/162 (3:1 ratio).[2] The characteristic chlorine isotope pattern confirms

the presence of one Cl atom.[2]

Part 3: Synthesis & Reactivity Logic
Synthesis: The Regiocontrol Challenge
Direct chlorination of 5-(methylthio)pyrimidine is non-selective.[1][2] The authoritative route

utilizes Halogen-Lithium Exchange on 5-bromo-2-chloropyrimidine, exploiting the rapid

exchange of the C5-Br bond over the C2-Cl bond at cryogenic temperatures.[1]

Protocol Logic:

Precursor: 5-Bromo-2-chloropyrimidine.[1][2]

Lithiation:n-BuLi at -78°C generates the 5-lithio species.[1][2] The 2-Cl survives because

SNAr is suppressed at low temp, and Br-Li exchange is kinetically faster.[1]

Quench: Dimethyl disulfide (MeSSMe) acts as the electrophile.[1][2]

Reactivity Map
The molecule offers orthogonal reactivity.[1][2] The C-2 Chlorine is labile to nucleophiles

(amines, alkoxides), while the C-5 Sulfur is labile to oxidants (mCPBA, H₂O₂).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylpyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chloropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2945845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chloro-5-(methylthio)pyrimidine
(Scaffold)

Amine (R-NH2)
Base, HeatPath A: S_NAr

mCPBA or Oxone
(1.0 - 2.0 eq)

Path B: Oxidation

2-Amino-5-(methylthio)pyrimidine
(Library Generation)

Sulfoxide / Sulfone
(Increased Electrophilicity)

Nucleophile 2
(Displacement of SO2Me)

Activation
2,5-Disubstituted Pyrimidine

Click to download full resolution via product page

Figure 1: Orthogonal reactivity pathways.[1] Path A exploits the C-2 chloride.[1][2] Path B

activates the C-5 position by converting the sulfide to a leaving group (sulfone).[1]

Part 4: Experimental Protocols
Method A: Synthesis via Lithiation (High Purity)
Use this method for drug discovery applications requiring >98% regiochemical purity.

Setup: Flame-dry a 100 mL round-bottom flask under Argon. Add 5-bromo-2-

chloropyrimidine (1.0 g, 5.17 mmol) and anhydrous THF (26 mL).

Cryogenic Phase: Cool to -78°C (Dry ice/Acetone). Wait 15 mins for thermal equilibration.

Exchange: Add n-BuLi (2.5 M in hexanes, 2.1 mL, 5.2 mmol) dropwise over 10 mins.

Critical Control: Do not let temp rise above -70°C to prevent attack on the 2-Cl position.[1]

[2] Stir for 30 mins.

Quench: Add dimethyl disulfide (0.55 mL, 6.2 mmol) dropwise.

Workup: Stir at -78°C for 1 hr, then warm to RT. Quench with sat. NH₄Cl.[1][2] Extract with

EtOAc (3x).[2][3] Dry over Na₂SO₄.[1][2][4]

Purification: Flash chromatography (Hexane/EtOAc 9:1).

Yield: Typically 60-75%.[1][2]

Method B: SNAr Coupling (Standard Usage)
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Protocol for attaching an amine pharmacophore.

Dissolve 2-chloro-5-(methylthio)pyrimidine (1.0 eq) in DMA or NMP (0.2 M).[1][2]

Add DIPEA (2.5 eq) and the amine (1.2 eq).

Heat to 80-100°C for 4-12 hours.

Scientist Tip: If the amine is sterically hindered, add KF (1.0 eq) to assist the leaving group

departure.[2]

Monitor by LCMS for disappearance of m/z 160 peak.[1][2]

Part 5: Safety & Toxicology (MSDS Highlights)
Hazard Class GHS Code Handling Precaution

Acute Toxicity H302 (Oral)
Harmful if swallowed.[1] Do not

eat/drink in lab.

Skin Irritation H315
Wear nitrile gloves.[2] Rapidly

absorbed through skin.[1][2]

Eye Damage H318
Wear chemical splash goggles.

[2] Corrosive potential.[1][2]

Sensitization H317
Potential skin sensitizer (sulfur

moiety).[2]

Storage: Store at 2-8°C under inert gas (Argon). The thioether is prone to slow oxidation to

sulfoxide if exposed to air/light over months.[2]
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methylpyrimidine (Structural analog data). Retrieved from .[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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